2-(6-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(6-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H25N5O2S/c1-14-8-9-16(12-15(14)2)22-19(27)13-25-21(28)26-18(23-25)10-11-20(24-26)29-17-6-4-3-5-7-17/h8-12,17H,3-7,13H2,1-2H3,(H,22,27)
• InChI Key: VGDHMLOUKCOZSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)SC4CCCCC4)C
• Molecular Formula: C21H25N5O2S
• Molecular Weight: 411.5 g/mol

Description

2-(6-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(3,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H25N5O2S and its molecular weight is 411.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Innovative Heterocycles

Synthesis and Insecticidal Assessment : A study detailed the synthesis of various heterocycles, starting from a precursor similar in complexity to the specified compound. These synthesized heterocycles were assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis, showcasing the potential of such compounds in agricultural pest control applications (A. Fadda et al., 2017).

Biological Assessment and Molecular Docking

Molecular Docking and In Vitro Screening : Another study synthesized novel pyridine and fused pyridine derivatives, including triazolopyridine derivatives, and subjected them to in silico molecular docking screenings towards GlcN-6-P synthase as the target protein. This research indicates the compound's potential in contributing to antimicrobial and antioxidant activities, suggesting its application in developing therapeutic agents (E. M. Flefel et al., 2018).

Antimicrobial Activity Research

Synthesis and Antimicrobial Evaluation : Research into thienopyrimidine derivatives, as part of a broader exploration into heterocyclic compounds, included the synthesis of new compounds with reported pronounced antimicrobial activity. Such studies underscore the relevance of structurally complex heterocycles in developing new antimicrobial agents, hinting at possible applications of the target compound in addressing bacterial and fungal infections (M. H. Bhuiyan et al., 2006).

Synthesis of Fused Heterocycles for Biological Properties

Synthesis and Biological Assessment : The synthesis of fused heterocyclic compounds, including 1,2,4-triazoles, has attracted significant interest due to their varied biological properties. Research in this area aims to develop new synthetic methods for creating novel compounds, potentially leading to discoveries in pharmaceuticals and biologically active substances (V. R. Karpina et al., 2019).